molecular formula C10H7Br2NO2 B13237219 3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione

3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione

Cat. No.: B13237219
M. Wt: 332.98 g/mol
InChI Key: CFVARLTXRUAJAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione is a brominated derivative of the pyrrolidine-2,5-dione (succinimide) scaffold. Its structure features two bromine atoms: one at the 3-position of the pyrrolidine ring and another on the para position of the attached phenyl group.

Properties

Molecular Formula

C10H7Br2NO2

Molecular Weight

332.98 g/mol

IUPAC Name

3-bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione

InChI

InChI=1S/C10H7Br2NO2/c11-6-3-1-5(2-4-6)7-8(12)10(15)13-9(7)14/h1-4,7-8H,(H,13,14,15)

InChI Key

CFVARLTXRUAJAQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2C(C(=O)NC2=O)Br)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione typically involves the formation of the pyrrolidine ring followed by the introduction of bromine atoms. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, the reaction of a suitable amine with a diester can lead to the formation of the pyrrolidine ring, which can then be brominated using bromine or a brominating agent .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, the purification of the final product may involve techniques such as recrystallization or chromatography to ensure high purity .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione can undergo various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrrolidine derivatives, while oxidation and reduction reactions can lead to different oxidation states of the compound .

Scientific Research Applications

3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione involves its interaction with specific molecular targets. The bromine atoms and the phenyl group can influence the binding affinity and selectivity of the compound towards these targets. The exact pathways involved may vary depending on the specific biological system being studied .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural analogs of pyrrolidine-2,5-dione derivatives, highlighting substituent differences and their implications:

Compound Name Substituents Molecular Weight (g/mol) Key Features Reference
3-(4-Bromophenyl)-4-chloropyrrolidine-2,5-dione 3-(4-BrC₆H₄), 4-Cl 288.53 Bromine and chlorine substituents; higher electronegativity affects reactivity .
1-(3-bromo-4-methylphenyl)-3-[(4-chlorophenyl)methyl]pyrrolidine-2,5-dione 1-(3-Br-4-MeC₆H₃), 3-(4-ClC₆H₄CH₂) Not reported Methyl and chlorobenzyl groups increase steric bulk; potential for varied solubility .
3-(4-Bromophenyl)-1-(2-(2,4-difluorophenyl)-2-oxoethyl)pyrrolidine-2,5-dione 3-(4-BrC₆H₄), 1-(2,4-F₂C₆H₃COCH₂) Not reported Fluorinated oxoethyl chain enhances lipophilicity; suited for pharmaceutical applications .
5-[3-(4-Bromophenyl)-1-(2,5-dimethoxyphenyl)-3-oxopropyl]-1,3-dimethylpyrimidine-2,4,6-tri-one Complex substituents including dimethoxyphenyl and oxopropyl groups Not reported Extended conjugation via Claisen-Schmidt condensation; likely UV-active .

Key Observations :

  • Bromine vs. Chlorine : Bromine’s larger atomic radius and polarizability compared to chlorine (as in ) may increase the target compound’s reactivity in nucleophilic substitutions or catalytic coupling reactions.
  • Fluorine and Methoxy Groups : Fluorinated or methoxy-substituted analogs (e.g., ) exhibit enhanced lipophilicity or electronic effects, influencing bioavailability or spectroscopic properties.

Physicochemical Properties

  • Molecular Weight and Polarity : The target compound’s dual bromination likely results in a higher molecular weight (~340–360 g/mol) compared to (288.53 g/mol), reducing solubility in polar solvents.
  • Thermal Stability: Brominated aryl groups (e.g., in ) may enhance thermal stability compared to non-halogenated analogs, as seen in lubricant additives .

Biological Activity

3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione, also referred to as (3R,4S)-3-bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione, is a chiral compound with significant potential in medicinal chemistry. Its unique structure includes a pyrrolidine ring substituted with bromine and phenyl groups, which contributes to its biological activity. This article explores the biological activity of this compound, focusing on its interactions with various biological targets, potential therapeutic applications, and relevant case studies.

Chemical Structure

The compound can be represented as follows:

C10H8Br2N2O2\text{C}_{10}\text{H}_{8}\text{Br}_{2}\text{N}_{2}\text{O}_{2}

Structural Features:

  • Pyrrolidine Ring: A five-membered ring that enhances the compound's ability to interact with biological targets.
  • Bromine Substituents: The presence of bromine atoms increases lipophilicity and may enhance binding affinity to receptors and enzymes.
  • Dione Functional Group: This feature is crucial for the compound's reactivity and biological interactions.

The biological activity of 3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione is primarily attributed to its ability to interact with various enzymes and receptors. Preliminary studies suggest that it may act as a competitive antagonist for ionotropic glutamate receptors, which are critical in neurotransmission and could be relevant for treating neurological disorders.

Antimicrobial Activity

Research has indicated that compounds structurally similar to 3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione exhibit significant antimicrobial properties. For instance, derivatives containing similar pyrrolidine structures have shown effectiveness against resistant strains of bacteria such as Staphylococcus aureus . The minimum inhibitory concentrations (MICs) of these compounds were found to be lower than those of standard antibiotics like vancomycin, suggesting a novel mechanism of action that circumvents existing resistance mechanisms .

Study on Antibacterial Activity

A study evaluating a series of 3-bromo pyrrolidine derivatives demonstrated their antibacterial activity against resistant strains. The findings highlighted that these compounds could effectively inhibit bacterial growth at lower concentrations compared to conventional antibiotics. This suggests their potential use in developing new antibacterial agents targeting multidrug-resistant pathogens .

Neuroprotective Potential

Given its interaction with ionotropic glutamate receptors, 3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione has been investigated for neuroprotective effects. Research indicates that compounds with similar structures can modulate neurotransmission pathways, providing insights into their potential therapeutic applications in treating neurodegenerative diseases.

Comparative Analysis

To better understand the biological activity of 3-Bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione, it is useful to compare it with other related compounds:

Compound NameStructureBiological ActivityNotable Findings
3-Chloro-4-(4-chlorophenyl)pyrrolidine-2,5-dioneStructureModerate antibacterialSimilar mechanism but less effective than brominated counterparts
3-Iodo-4-(4-iodophenyl)pyrrolidine-2,5-dioneStructureAntimicrobialEnhanced activity against Gram-positive bacteria
3-Fluoro-4-(4-fluorophenyl)pyrrolidine-2,5-dioneStructureLimited activityLower binding affinity compared to brominated variants

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.